Cas no 2680854-22-0 (2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid)

• Product Name: 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid
• CAS No: 2680854-22-0
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 5653197
• PubChem ID: 165906813
• Update Time: 2025-05-26

2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279323
• 2-methyl-5-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• 2680854-22-0
• 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid

• Inchi： 1S/C12H15NO5/c1-4-5-17-12(16)13(3)7-9-6-10(11(14)15)8(2)18-9/h4,6H,1,5,7H2,2-3H3,(H,14,15)
• InChI Key： TZIHDUCORKCJQX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C=C1CN(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid

Recent Advances in the Study of 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid (CAS: 2680854-22-0)

The compound 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid (CAS: 2680854-22-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its furan core, coupled with the functionalized side chain, offers a platform for diverse chemical modifications, enabling the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in anti-inflammatory drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid exhibit promising activity against a range of molecular targets. Notably, these derivatives have shown inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators in inflammatory diseases. The compound's ability to modulate these pathways suggests its potential as a lead structure for the development of new anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, making it a suitable candidate for further drug development. Its stability under physiological conditions and moderate plasma protein binding further enhance its appeal as a therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are currently areas of active research.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid, addressing previous limitations in its availability for preclinical studies. Innovative catalytic systems and green chemistry approaches have been employed to improve yield and purity, paving the way for its broader application in medicinal chemistry.

In conclusion, 2-methyl-5-({methyl(prop-2-en-1-yloxy)carbonylamino}methyl)furan-3-carboxylic acid represents a promising scaffold in drug discovery, with demonstrated biological activity and synthetic accessibility. Ongoing research is expected to further elucidate its therapeutic potential and optimize its properties for clinical applications. The compound's versatility and efficacy position it as a valuable tool in the development of next-generation therapeutics for inflammatory and related diseases.